Cas no 2034356-08-4 (2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile)

• Product name: 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile
• CAS No: 2034356-08-4
• MF: C₁₄H₁₅N₃S₂
• MW: 289.418999910355
• CID: 5406900

2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5,6,7-tetrahydro-6-[2-(2-thienyl)ethyl]thieno[2,3-c]pyridine-3-carbonitrile
• 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile

• Inchi： 1S/C14H15N3S2/c15-8-12-11-4-6-17(9-13(11)19-14(12)16)5-3-10-2-1-7-18-10/h1-2,7H,3-6,9,16H2
• InChI Key： ONMVXXQYLYTXEY-UHFFFAOYSA-N
• SMILES： C1N(CCC2SC=CC=2)CCC2C(C#N)=C(N)SC1=2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.2±50.0 °C(Predicted)
• pka: 6.50±0.20(Predicted)

Additional information on 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile

2-Amino-6-[2-(Thiophen-2-yl)ethyl]-4H,5H,6H,7H-Thieno[2,3-c]pyridine-3-carbonitrile (CAS No. 2034356-08-4): A Comprehensive Overview

2-Amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile (CAS No. 2034356-08-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile is characterized by a thienopyridine core with a thiophene substituent and an amino group. The presence of these functional groups imparts the molecule with enhanced solubility and bioavailability, making it an attractive candidate for drug development. Recent studies have highlighted the importance of thienopyridines in modulating various biological pathways, particularly those involved in inflammation and cancer.

In terms of synthesis, 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile can be prepared through a multi-step process involving the condensation of thiophene derivatives with appropriate nitrogen-containing precursors. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its further evaluation in preclinical and clinical settings.

One of the key areas of research involving 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile has also demonstrated promising anti-cancer effects. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway and activate the intrinsic apoptotic pathway. These mechanisms make it a potential candidate for the development of novel cancer therapeutics.

The neuroprotective properties of 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile have also been explored in recent research. Studies have indicated that this compound can protect neurons from oxidative stress and excitotoxicity by modulating mitochondrial function and reducing the production of reactive oxygen species (ROS). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further validate the therapeutic potential of 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce inflammation and tumor growth in vivo without significant toxicity. The favorable safety profile observed in these studies supports its advancement to clinical trials.

In conclusion, 2-amino-6-[2-(thiophen-2-yl)ethyl]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile (CAS No. 2034356-08-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.